Cas no 1934605-28-3 (Ethanone, 1-(2,3-dibromo-4-fluorophenyl)-)

• Product Name: Ethanone, 1-(2,3-dibromo-4-fluorophenyl)-
• CAS No: 1934605-28-3
• MF: C₈H₅Br₂FO
• MW: 295.931104421616
• CID: 5249653
• Update Time: 2026-03-09

Ethanone, 1-(2,3-dibromo-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,3-dibromo-4-fluorophenyl)-

• Inchi： 1S/C8H5Br2FO/c1-4(12)5-2-3-6(11)8(10)7(5)9/h2-3H,1H3
• InChI Key： NXEXVIXAWKSCJW-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C(Br)=C1Br)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(2,3-dibromo-4-fluorophenyl)-

Ethanone, 1-(2,3-Dibromo-4-Fluorophenyl)-: A Comprehensive Overview

Ethanone, 1-(2,3-dibromo-4-fluorophenyl)-, with the CAS number 1934605-28-3, is a unique organic compound that has garnered attention in various fields of chemistry and material science. This compound is characterized by its dibromo and fluoro substituents on the phenyl ring, which significantly influence its chemical properties and reactivity. The ethanone functional group further adds to its versatility, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of Ethanone, 1-(2,3-dibromo-4-fluorophenyl)- as a precursor in the synthesis of advanced materials. Researchers have explored its role in the development of novel polymers and organic semiconductors. The presence of halogen atoms (bromine and fluorine) on the aromatic ring enhances its electronic properties, making it suitable for applications in optoelectronics and energy storage devices. These findings underscore the importance of understanding the structural and electronic characteristics of this compound.

The synthesis of Ethanone, 1-(2,3-dibromo-4-fluorophenyl)- involves a multi-step process that typically includes nucleophilic aromatic substitution and ketone formation. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better control over the product's purity. Recent advancements in catalysis have further optimized these reactions, reducing production costs and environmental impact.

In terms of physical properties, Ethanone, 1-(2,3-dibromo-4-fluorophenyl)- exhibits a high melting point due to the strong intermolecular forces arising from the halogen atoms. Its solubility in organic solvents makes it ideal for use in solution-based reactions. Additionally, spectroscopic studies have revealed unique absorption bands in the UV-vis spectrum, which are attributed to the conjugation between the aromatic ring and the ketone group.

One of the most promising applications of this compound is in drug discovery. The combination of bromine and fluorine substituents provides a platform for designing bioactive molecules with specific pharmacological properties. Recent research has demonstrated its potential as a lead compound for developing anti-inflammatory and anticancer agents. These findings highlight the importance of further exploring its biological activity and toxicity profiles.

The environmental impact of Ethanone, 1-(2,3-dibromo-4-fluorophenyl)- has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, Ethanone, 1-(2,3-dibromo-4-fluorophenyl)- is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool for researchers and industry professionals alike. As new discoveries emerge, this compound is expected to play an even greater role in shaping future advancements in chemistry and materials science.